Cas no 2171951-01-0 (4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2171951-01-0
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5875762
• PubChem ID: 165786330
• Update Time: 2025-10-25

4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol
• 2171951-01-0
• EN300-1644375

• Inchi： 1S/C13H26N2O/c1-10(2)8-13(16,9-11(3,4)15-10)12(14)6-5-7-12/h15-16H,5-9,14H2,1-4H3
• InChI Key： GBPVKVZDBPSSAZ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)NC(C)(C)C1)C1(CCC1)N

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol

4-(1-Aminocyclobutyl)-2,2,6,6-Tetramethylpiperidin-4-ol: A Comprehensive Overview

The compound with CAS No. 2171951-01-0, known as 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and advanced materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this intriguing molecule.

The molecular structure of 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol is characterized by a piperidine ring system with four methyl groups attached to carbons 2 and 6. The cyclobutane ring is substituted with an amino group at position 1 and hydroxyl group at position 4. This arrangement imparts the molecule with unique steric and electronic properties, making it a valuable substrate for various chemical transformations.

Recent studies have focused on the synthesis of this compound using innovative methodologies. Researchers have employed a combination of organocatalytic reactions and transition metal-catalyzed processes to achieve high yields and selectivity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the cyclobutane ring with excellent stereocontrol. These advancements have significantly improved the scalability of the synthesis process.

The hydroxyl group at position 4 plays a critical role in the molecule's reactivity. It has been shown to participate in hydrogen bonding interactions, which can influence the compound's solubility and bioavailability. This property makes it an attractive candidate for drug delivery systems. Recent research has explored its potential as a prodrug precursor, where the hydroxyl group can be modified to enhance pharmacokinetic profiles.

In terms of applications, 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol has shown promise in the development of novel pharmaceutical agents. Its ability to form stable amide bonds with various carboxylic acids has been leveraged in peptide synthesis. Additionally, its rigid structure has been utilized in designing small-molecule inhibitors for enzyme targets in oncology research.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-donating capabilities due to the presence of multiple methyl groups and amino substituents. These insights are valuable for predicting its reactivity in different chemical environments.

In conclusion, 4-(1-aminocyclobutyl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2171951-01-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers in organic synthesis and drug discovery. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing scientific knowledge.